Cas no 1003-42-5 (Tetrahydro-2H-thiopyran-2-one)

• Product Name: Tetrahydro-2H-thiopyran-2-one
• CAS No: 1003-42-5
• MF: C₅H₈OS
• MW: 116.181420326233
• MDL: MFCD22054117
• CID: 1125364
• PubChem ID: 10953473
• Update Time: 2025-06-12

Tetrahydro-2H-thiopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-2-one, tetrahydro-
• thian-2-one
• 2-thiacyclohexanone
• AKOS030537831
• Z1726147018
• tetrahydrothiopyran-2-one
• MFCD22054117
• D95162
• AS-79394
• 1003-42-5
• DTXSID20449477
• Tetrahydro-2H-thiopyran-2-one
• SY222230
• SCHEMBL1024355
• EN300-366074

• MDL： MFCD22054117
• Inchi： 1S/C5H8OS/c6-5-3-1-2-4-7-5/h1-4H2
• InChI Key： CFFCKUISNHPWOW-UHFFFAOYSA-N
• SMILES： S1C(CCCC1)=O

Computed Properties

• Exact Mass: 116.02964
• Monoisotopic Mass: 116.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on Tetrahydro-2H-thiopyran-2-one

Comprehensive Overview of Tetrahydro-2H-thiopyran-2-one (CAS No. 1003-42-5): Properties, Applications, and Industry Trends

Tetrahydro-2H-thiopyran-2-one (CAS No. 1003-42-5), also known as thiopyranone, is a sulfur-containing heterocyclic compound with significant relevance in organic synthesis and industrial applications. This six-membered cyclic ketone features a sulfur atom in its ring structure, contributing to its unique chemical reactivity and versatility. As researchers and industries increasingly focus on sustainable chemistry and green synthesis, compounds like 1003-42-5 have gained attention for their potential in catalytic processes and biodegradable material development.

The molecular structure of tetrahydro-2H-thiopyran-2-one consists of a saturated thiopyran ring with a carbonyl group at the 2-position. This configuration imparts both nucleophilic and electrophilic character to the molecule, making it valuable for constructing complex molecular architectures. Recent studies highlight its role as a building block in pharmaceutical intermediates, particularly for drugs targeting neurological and metabolic disorders. The compound's low environmental persistence aligns with growing regulatory demands for eco-friendly chemicals in manufacturing.

In the fragrance and flavor industry, thiopyran-2-one derivatives have emerged as key components for creating natural-identical aroma compounds. The subtle sulfur notes in its structure contribute to unique olfactory profiles, meeting consumer demand for innovative scent formulations. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to characterize CAS 1003-42-5 and ensure purity standards required for high-value applications.

Material science applications of tetrahydro-2H-thiopyran-2-one include its use as a precursor for conductive polymers and coordination complexes. The sulfur atom's lone pair electrons enable interesting metal-binding properties, relevant for developing next-generation sensors and catalysts. Researchers are investigating its potential in organic electronics, where sulfur-containing compounds show promise for improving charge transport in semiconductor materials.

Synthetic methodologies for 1003-42-5 continue to evolve, with recent advances focusing on atom-economical routes and biocatalytic approaches. The compound's commercial availability has increased significantly, driven by demand from specialty chemical manufacturers. Proper storage conditions—typically under inert atmosphere at controlled temperatures—ensure stability of this valuable intermediate.

Safety assessments indicate that tetrahydro-2H-thiopyran-2-one requires standard laboratory precautions, with particular attention to proper ventilation due to its moderate volatility. The scientific community maintains active interest in this compound, as evidenced by increasing publications exploring its structure-activity relationships and potential in medicinal chemistry applications.

From an industrial perspective, CAS 1003-42-5 represents an important example of how heterocyclic chemistry enables innovation across multiple sectors. Its balanced properties—combining reasonable stability with synthetic versatility—make it particularly valuable for researchers developing novel molecular entities. As analytical techniques advance, new applications for this compound continue to emerge in fields ranging from agrochemicals to functional materials.

Environmental fate studies demonstrate that thiopyran-2-one derivatives undergo relatively rapid degradation under typical environmental conditions, addressing concerns about chemical persistence. This characteristic, combined with the compound's synthetic utility, positions it favorably in the current shift toward green chemistry principles. Future research directions may explore its potential in asymmetric synthesis and as a scaffold for biologically active molecules.

The global market for tetrahydro-2H-thiopyran-2-one reflects broader trends in fine chemicals demand, with growth particularly strong in Asia-Pacific regions. Quality control standards have become increasingly stringent, driving improvements in production processes for CAS 1003-42-5. Suppliers now typically provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization, to meet diverse application requirements.

In academic settings, 1003-42-5 serves as an excellent model compound for teaching heterocyclic chemistry concepts and spectroscopic analysis techniques. Its well-defined reactivity patterns make it valuable for demonstrating fundamental organic transformations. The compound's growing importance underscores the need for continued research into its properties and potential applications across scientific disciplines.